Cas no 1804684-95-4 (2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-nitropyridine)

• Product Name: 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-nitropyridine
• CAS No: 1804684-95-4
• MF: C₇H₈F₂N₄O₂
• MW: 218.160827636719
• CID: 4855540
• Update Time: 2025-05-19

2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C7H8F2N4O2/c8-6(9)4-1-3(2-10)5(13(14)15)7(11)12-4/h1,6H,2,10H2,(H2,11,12)
• InChI Key： YOHHBPGSBWYZRA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C(=C(N)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.4
• Topological Polar Surface Area: 111

Additional information on 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-nitropyridine

2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-nitropyridine: An Overview of CAS No. 1804684-95-4

2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-nitropyridine (CAS No. 1804684-95-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. The presence of a difluoromethyl group, an aminomethyl moiety, and a nitro substituent on the pyridine ring imparts distinct chemical and biological properties that make it an intriguing candidate for further investigation.

The synthesis of 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-nitropyridine involves a series of well-defined chemical reactions, starting from readily available starting materials. The key steps include the formation of the difluoromethyl group through a selective fluorination process, followed by the introduction of the aminomethyl and nitro functionalities. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic and industrial research.

In terms of its chemical properties, 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-nitropyridine exhibits high stability under a wide range of conditions. The presence of the difluoromethyl group enhances its lipophilicity, which is crucial for improving the bioavailability and pharmacokinetic profile of potential drug candidates. Additionally, the nitro substituent can undergo reduction to form an amino group, which can further modulate the biological activity of the compound.

The biological activity of 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-nitropyridine has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. In particular, it has demonstrated significant efficacy in inhibiting the activity of specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-nitropyridine has also shown promise as an anti-cancer agent. Studies have indicated that it can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. For example, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in cancer progression. This selective targeting mechanism makes it an attractive candidate for further development as an oncology therapeutic.

The safety profile of 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-nitropyridine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have revealed that this compound exhibits low toxicity at therapeutic concentrations, which is a critical factor for its potential use in clinical settings. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-nitropyridine (CAS No. 1804684-95-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it a valuable candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to explore its full potential, with the aim of translating these findings into clinical benefits for patients.